Cas no 1267319-43-6 (5-(3-methoxyphenyl)furan-2-ylmethanol)

• Product Name: 5-(3-methoxyphenyl)furan-2-ylmethanol
• CAS No: 1267319-43-6
• MF: C₁₂H₁₂O₃
• MW: 204.221883773804
• MDL: MFCD19315610
• CID: 5187878
• PubChem ID: 82112647
• Update Time: 2025-06-08

5-(3-methoxyphenyl)furan-2-ylmethanol Chemical and Physical Properties

Names and Identifiers

• [5-(3-METHOXYPHENYL)FURAN-2-YL]METHANOL
• 2-Furanmethanol, 5-(3-methoxyphenyl)-
• 5-(3-methoxyphenyl)furan-2-ylmethanol

• MDL： MFCD19315610
• Inchi： 1S/C12H12O3/c1-14-10-4-2-3-9(7-10)12-6-5-11(8-13)15-12/h2-7,13H,8H2,1H3
• InChI Key： IWHQCKIIOMTZBP-UHFFFAOYSA-N
• SMILES： O1C(CO)=CC=C1C1C=CC=C(C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 195
• XLogP3: 1.8
• Topological Polar Surface Area: 42.6

Additional information on 5-(3-methoxyphenyl)furan-2-ylmethanol

Introduction to 5-(3-methoxyphenyl)furan-2-ylmethanol (CAS No. 1267319-43-6)

5-(3-methoxyphenyl)furan-2-ylmethanol, identified by the Chemical Abstracts Service Number (CAS No.) 1267319-43-6, is a significant compound in the realm of pharmaceutical chemistry and organic synthesis. This molecule, featuring a furan ring substituted with a methoxyphenyl group, has garnered attention due to its structural versatility and potential biological activities. The presence of both aromatic and heterocyclic moieties makes it a valuable scaffold for the development of novel therapeutic agents.

The compound’s structure consists of a furan core at the 2-position, which is further functionalized with a 3-methoxyphenyl group. This particular arrangement introduces both electronic and steric effects that can influence its reactivity and interactions with biological targets. The methoxy group, in particular, is known to modulate the electronic properties of the aromatic ring, potentially enhancing binding affinity or selectivity in drug design.

In recent years, there has been a growing interest in exploring the pharmacological potential of furan derivatives. Furan-based compounds have shown promise in various therapeutic areas, including anti-inflammatory, anti-viral, and anticancer applications. The structural motif of 5-(3-methoxyphenyl)furan-2-ylmethanol aligns well with this trend, making it a candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The reactive sites on the furan ring and the methoxyphenyl group provide multiple opportunities for chemical modification. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce additional functional groups, while nucleophilic substitution reactions may allow for the attachment of heterocyclic or biomolecular fragments.

Recent studies have highlighted the importance of 5-(3-methoxyphenyl)furan-2-ylmethanol in the synthesis of bioactive molecules. Researchers have demonstrated its utility in constructing derivatives with enhanced pharmacological properties. For example, modifications at the 3-position of the phenyl ring have led to compounds with improved solubility and bioavailability, crucial factors for drug development.

The compound’s role in medicinal chemistry extends beyond simple scaffolding. Its ability to interact with biological targets in unique ways makes it a promising candidate for structure-activity relationship (SAR) studies. By systematically varying substituents on the furan and phenyl rings, researchers can gain insights into how structural changes affect biological activity. This approach is fundamental in optimizing lead compounds for clinical use.

From a synthetic chemistry perspective, 5-(3-methoxyphenyl)furan-2-ylmethanol offers interesting challenges and opportunities. The synthesis of furan derivatives often involves multi-step processes that require careful optimization to achieve high yields and purity. Advances in catalytic methods and green chemistry principles have made it possible to develop more efficient synthetic routes, reducing waste and improving scalability.

The potential applications of this compound are vast, particularly in drug discovery and development. Its unique structural features make it suitable for targeting various disease mechanisms. For instance, derivatives of 5-(3-methoxyphenyl)furan-2-ylmethanol have been explored as inhibitors of enzymes involved in inflammatory pathways. By modulating these pathways, such compounds could offer therapeutic benefits in conditions like arthritis or autoimmune diseases.

In conclusion, 5-(3-methoxyphenyl)furan-2-ylmethanol (CAS No. 1267319-43-6) represents a significant compound in pharmaceutical chemistry. Its structural features and synthetic versatility make it a valuable tool for drug discovery and development. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play an increasingly important role in the field of medicinal chemistry.